tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate
Overview
Description
Tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate is a chemical compound used in research and industry. It is a powder at room temperature .
Synthesis Analysis
The synthesis of pyrazole compounds like tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .Molecular Structure Analysis
The molecular formula of tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate is C10H14N2O3 . Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms .Chemical Reactions Analysis
Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .Physical And Chemical Properties Analysis
Tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate has a molecular weight of 210.23 . It is a powder at room temperature .Scientific Research Applications
Medicinal Chemistry and Drug Development
- Indiacen A and Indiacen B Precursor : tert-Butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate serves as a potential precursor for synthesizing biologically active natural products like Indiacen A and Indiacen B . These compounds may have therapeutic applications, and understanding their synthesis pathways is crucial for drug development.
Pyrazole Derivatives Synthesis
- One-Pot Method : Researchers have devised a swift and effective “one-pot” method for synthesizing pyrazoles from (hetero)arenes and carboxylic acids. tert-Butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate could be a valuable starting material in such syntheses . Pyrazoles find applications in pharmaceuticals, agrochemicals, and materials science.
Triazole Derivatives Synthesis
- 1,4,5-Trisubstituted 1-Benzyl-5-formyl-1,2,3-triazole-4-carboxylates : A novel methodology allows the one-step synthesis of 1,4,5-trisubstituted 1-benzyl-5-formyl-1,2,3-triazole-4-carboxylates. This method involves reducing the ester functional group to an aldehyde using lithium tri-tert-butoxyaluminum hydride. These triazole derivatives may have diverse applications, including bioactive compounds and materials .
Indole Derivatives Synthesis
- Fischer Indole Synthesis : tert-Butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate can participate in the Fischer indole synthesis. For instance, it can lead to the formation of tricyclic indoles, which can serve as building blocks for more complex structures. Indole derivatives find use in medicinal chemistry, natural product synthesis, and materials science .
Amine Derivatives Synthesis
- 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine : A solvent-free condensation/reduction reaction sequence starting from tert-butyl 1-methyl-1H-pyrazol-5-amine and p-methoxybenzaldehyde yields this compound. Amine derivatives play essential roles in pharmaceuticals, agrochemicals, and organic synthesis .
Safety and Hazards
properties
IUPAC Name |
tert-butyl 5-formyl-1-methylpyrazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O3/c1-10(2,3)15-9(14)7-5-11-12(4)8(7)6-13/h5-6H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOPWESSRZBFBHO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(N(N=C1)C)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate | |
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